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Compound of Interest

Compound Name: 2-Methoxydodecane

Cat. No.: B15425560

This guide provides a comprehensive comparison of the theoretical and experimentally
determined molecular weight of 2-Methoxydodecane. It is intended for researchers, scientists,
and drug development professionals who require accurate molecular weight verification for this
compound.

Molecular Formula and Structure

2-Methoxydodecane is an ether with the molecular formula C13H2s0. Its structure consists of
a dodecane backbone with a methoxy group attached to the second carbon atom.

Comparison of Molecular Weight Data

The molecular weight of a compound can be determined theoretically from its molecular
formula and the atomic weights of its constituent elements, or it can be measured
experimentally using analytical techniques such as mass spectrometry.

Data Type Molecular Weight ( g/mol ) Source
Theoretical 200.36 Calculated
Computed 200.36 PubChem[1]

Theoretical Calculation:

The theoretical molecular weight is calculated as follows:
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e (Number of Carbon atoms x Atomic weight of Carbon) + (Number of Hydrogen atoms x
Atomic weight of Hydrogen) + (Number of Oxygen atoms x Atomic weight of Oxygen)

e (13 x 12.011) + (28 x 1.008) + (1 x 15.999) = 200.366 g/mol

As of the latest search, specific experimental data for the molecular weight of 2-
Methoxydodecane was not readily available in the public domain. The computed value from
databases like PubChem aligns with the theoretical calculation.

Experimental Protocol: Molecular Weight
Verification by Mass Spectrometry

This section outlines a detailed protocol for the experimental determination of the molecular
weight of 2-Methoxydodecane using Liquid Chromatography-Mass Spectrometry (LC-MS).

Objective

To experimentally verify the molecular weight of a 2-Methoxydodecane sample.

Materials and Instrumentation

o Sample: 2-Methoxydodecane, analytical standard
e Solvents: HPLC-grade acetonitrile, water, and methanol

e Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with
a liquid chromatography system.

Experimental Workflow

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15425560?utm_src=pdf-body
https://www.benchchem.com/product/b15425560?utm_src=pdf-body
https://www.benchchem.com/product/b15425560?utm_src=pdf-body
https://www.benchchem.com/product/b15425560?utm_src=pdf-body
https://www.benchchem.com/product/b15425560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15425560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Sample Preparation

Dissolve 2-Methoxydodecane
in Methanol (1 mg/mL)

Further dilute to
10 pg/mL with
Acetonitrile/Water (1:1)

Liquid Chrg ;natography

Inject 5 pL of
sample solution

Separate on C18 column
with a gradient of
Acetonitrile and Water

Mass Sp%ctrometry
Electrospray Ionizatio
ESI) in positive mod
Mass analysis in the
range of m/z 50-500

Detection of ions

Data @alysis

Acquire mass spectrumj

\ 4

Determine the m/z of
the molecular ion [M+H]+

\ 4

N
Calculate the experimental
molecular weight

A4

Compare with theoretical
molecular weight

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Verification of 2-Methoxydodecane using LC-MS.
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Detailed Steps:

e Sample Preparation:

o Prepare a stock solution of 2-Methoxydodecane at a concentration of 1 mg/mL in
methanol.

o From the stock solution, prepare a working solution of 10 pg/mL by diluting with a 1:1
mixture of acetonitrile and water.

e Liquid Chromatography (LC) Conditions:
o Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 pum particle size).
o Mobile Phase A: Water with 0.1% formic acid.
o Mobile Phase B: Acetonitrile with 0.1% formic acid.

o Gradient: Start with 50% B, increase to 95% B over 5 minutes, hold for 2 minutes, and
then return to initial conditions for equilibration.

o Flow Rate: 0.3 mL/min.
o Injection Volume: 5 pL.
e Mass Spectrometry (MS) Conditions:
o lonization Mode: Electrospray lonization (ESI) in positive ion mode.
o Capillary Voltage: 3.5 kV.
o Source Temperature: 120 °C.
o Desolvation Temperature: 350 °C.
o Mass Range: m/z 50 - 500.

o Data Acquisition: Full scan mode.
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o Data Analysis:

Identify the peak corresponding to 2-Methoxydodecane in the total ion chromatogram.

o

o Extract the mass spectrum for this peak.
o Determine the mass-to-charge ratio (m/z) of the protonated molecule, [M+H]*.

o Calculate the experimental molecular weight by subtracting the mass of a proton (1.007
g/mol ) from the observed m/z value.

o Compare the experimentally determined molecular weight with the theoretical molecular
weight. A high-resolution instrument should provide a mass accuracy of within 5 ppm.

This comprehensive approach ensures accurate and reliable verification of the molecular
weight of 2-Methoxydodecane, which is a critical parameter for its use in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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